Cas no 7235-40-7 (β-Carotene)

• Product Name: β-Carotene
• CAS No: 7235-40-7
• MF: C₄₀H₅₆
• MW: 536.8727
• MDL: MFCD00001556
• CID: 47296
• PubChem ID: 24893189
• Update Time: 2025-07-25

β-Carotene Chemical and Physical Properties

Names and Identifiers

• beta-Carotene
• all-trans-beta,beta-Carotene, synthetic
• β-Carotene
• Carotin
• Provitanin A
• Beta Carotene
• ß -Carotene
• Natrual β-Carotene
• b-Carotene
• CAROTENE, B-(AS) (In Solution)
• CAROTENE, B-(AS) (In Solution) PrintBack
• CAROTENE, B-(P)
• ßß-Carotene
• Trans BETACAROTENE
• beta, beta-all-trans-Carotene, natural
• beta,beta-Carotene
• BetaVit
• C40H56
• Carotaben
• Carotene
• Crystal
• Daucene
• Dry water Dispersable
• Karotin
• Kpmk
• Lucarotin
• Provitamin A
• Serlabo
• SOLATENE
• trans-beta-Carotene
• Vegetable Oil Solution
• β,β-Carotene
• Betacarotene
• Provatene
• all-trans-beta-Carotene
• Natural Yellow 26
• C.I. Food Orange 5
• Solatene (caps)
• Karotin [Czech]
• Food orange 5
• Zlut prirodni 26
• Betacarotenum [Latin]
• Betacaroteno [Spanish]
• Lucaratin
• beta-Karotin
• beta-Carotin
• beta;-Carotene
• beta-Carotene, all-trans-
• .beta. Carotene
• .beta.-Carotene
• Betacarotenum [INN-Latin]
• C.I. 75130
• Betacaroteno [INN-Spanish]
• beta-Carotene Powder
• (13Z)-beta,beta-Carotene
• MLS001066383
• SMR000112037
• (9Z)-beta,beta-Carotene
• MLSMR
• 7235-40-7
• 1,1'-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaene-1,18-diyl]bis(2,6,6-trimethylcyclohexene)
• -Carotene
• beta
• (15Z)-beta,beta-Carotene

• MDL： MFCD00001556
• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
• InChI Key： OENHQHLEOONYIE-JLTXGRSLSA-N
• SMILES： C1(C([H])([H])[H])(C([H])([H])[H])C(/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C2=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])([H])[H])/C([H])([H])[H])/C([H])([H])[H])=C(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 536.43800
• Monoisotopic Mass: 536.438202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 536.9
• XLogP3: 13.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Powder
• Density: 1
• Melting Point: 178-179 ºC
• Boiling Point: 644.94°C (rough estimate)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: 1.5630 (estimate)
• Solubility: hexane: 100 μg/mL, soluble
• Water Partition Coefficient: Soluble in hexane, dimethyl sulfoxide, benzene, chloroform, cyclohexane. Insoluble in water.
• Stability/Shelf Life: Stable, but sensitive to air, heat and light. Store at -20C under nitrogen. Pyrophoric - may ignite spontaneously in air at room temperature.
• PSA: 0.00000
• LogP: 12.60580
• Solubility: Insoluble in water, slightly soluble in ethanol and chloroform, soluble in ether, acetone and benzene.
• Merck: 1853
• Sensitiveness: Air & Light Sensitive
• Color/Form: 100 μg/mL (70:30 THF:Ethanol with 0.1% BHT (w/v))
• Vapor Pressure: 1.8X10-11 mm Hg at 25 °C (est)

β-Carotene Security Information

• Signal Word：Warning
• Hazard Statement： EUH044
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 44
• Safety Instruction： S7-S15-S18
• FLUKA BRAND F CODES：1-8-10-16
• RTECS：FI0329500
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：II; III
• Risk Phrases：R44
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II; III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on β-Carotene

β-Carotene (7235-40-7): Chemical Structure and Biological Significance

β-Carotene (CAS 7235-40-7), a naturally occurring provitamin A carotenoid, is renowned for its vibrant orange-red pigment and critical role in human health. Its molecular formula, C40H56, features a polyene chain with 11 conjugated double bonds, enabling potent antioxidant properties. As a precursor to vitamin A, it supports vision, immune function, and cellular differentiation. Recent studies highlight its ability to scavenge free radicals, reducing oxidative stress linked to chronic diseases like cancer and cardiovascular disorders. Researchers are increasingly focusing on its bioavailability enhancement through nanoemulsions or lipid-based delivery systems, addressing low solubility challenges. The compound's dual role as a nutraceutical and therapeutic agent makes it a focal point in biomedical research.

β-Carotene (7235-40-7) in Pharmaceutical Applications and Drug Development

In the pharmaceutical industry, β-Carotene (7235-40-7) is leveraged for its anti-inflammatory and immunomodulatory effects. Clinical trials explore its potential in age-related macular degeneration (AMD) prevention, leveraging its ability to protect retinal tissues. Additionally, its synergy with chemotherapeutic agents is under investigation for reducing side effects like mucositis. The compound's lipophilic nature poses formulation challenges, prompting innovations in micellar encapsulation and solid dispersion technologies. With growing demand for natural adjuvants, β-Carotene is gaining traction in combination therapies, particularly in oncology and dermatology.

β-Carotene (7235-40-7) Safety and Regulatory Status for Human Consumption

Regulatory agencies like the FDA and EFSA classify β-Carotene (7235-40-7) as Generally Recognized as Safe (GRAS) for dietary use, with established Acceptable Daily Intake (ADI) guidelines. However, high-dose supplementation in smokers has been debated due to potential pro-oxidant effects. Current Good Manufacturing Practices (GMP) ensure purity in commercial products, minimizing synthetic byproducts. Consumers prioritize non-GMO and organic sourcing, driving demand for plant-derived extracts from carrots or algae. Ongoing toxicological studies aim to refine dosage thresholds for vulnerable populations, including pregnant women and children.

β-Carotene (7235-40-7) Market Trends and Future Research Directions

The global market for β-Carotene (7235-40-7) is projected to grow at a CAGR of 4.5%, fueled by demand in functional foods and cosmeceuticals. Emerging research explores its role in gut microbiota modulation and neuroprotection, expanding applications beyond traditional uses. Sustainable production methods, such as microbial fermentation, are replacing synthetic routes to meet eco-conscious consumer preferences. Collaborative studies between academia and industry focus on personalized nutrition, leveraging genetic profiling to optimize β-Carotene supplementation. With advancements in delivery systems and clinical validation, this molecule continues to bridge nutrition and therapeutics.